Cas no 2097974-66-6 (1-(But-2-yn-1-yl)cyclopentan-1-ol)

• Product name: 1-(But-2-yn-1-yl)cyclopentan-1-ol
• CAS No: 2097974-66-6
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 5057954
• PubChem ID: 57066626

1-(But-2-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(but-2-yn-1-yl)cyclopentan-1-ol
• 1-but-2-ynylcyclopentan-1-ol
• 1-(But-2-yn-1-yl)cyclopentan-1-ol

• Inchi： 1S/C9H14O/c1-2-3-6-9(10)7-4-5-8-9/h10H,4-8H2,1H3
• InChI Key： FIANNVBUWATEGR-UHFFFAOYSA-N
• SMILES： OC1(CC#CC)CCCC1

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(But-2-yn-1-yl)cyclopentan-1-ol

1-(But-2-yn-1-yl)cyclopentan-1-ol: A Comprehensive Overview of CAS No. 2097974-66-6

1-(But-2-yn-1-yl)cyclopentan-1-ol (CAS No. 2097974-66-6) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various research areas. This compound, characterized by its distinctive cyclopentane and butynyl moieties, exhibits intriguing chemical properties and biological activities that make it a valuable subject of study.

The chemical structure of 1-(But-2-yn-1-yl)cyclopentan-1-ol consists of a cyclopentane ring with a butynyl group attached at the 1-position, and a hydroxyl group also located at the 1-position. This arrangement imparts specific reactivity and stability to the molecule, making it suitable for a wide range of synthetic transformations and biological evaluations.

Recent studies have highlighted the potential of 1-(But-2-yn-1-yl)cyclopentan-1-ol in the development of new pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its use as a building block in the synthesis of novel antiviral agents. The unique combination of the cyclopentane ring and the butynyl group provides a scaffold that can be readily modified to introduce functional groups with specific biological activities.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the anti-inflammatory properties of 1-(But-2-yn-1-yl)cyclopentan-1-ol. The results showed that this compound effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in vitro. These findings suggest that 1-(But-2-yn-1-yl)cyclopentan-1-ol could be a promising lead compound for the development of anti-inflammatory drugs.

The synthetic accessibility of 1-(But-2-yn-1-yl)cyclopentan-1-ol has also been a focus of recent research. A team from the Max Planck Institute for Coal Research developed an efficient synthetic route to produce this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also enhances the yield and purity of the final product, making it more feasible for large-scale production.

Beyond its pharmaceutical applications, 1-(But-2-yn-1-y)cyclopentan-l-oI has shown promise in materials science. Researchers at Stanford University have utilized this compound as a precursor for synthesizing advanced polymers with tunable mechanical properties. The ability to fine-tune the properties of these polymers through controlled polymerization reactions opens up new possibilities for applications in fields such as biocompatible materials and flexible electronics.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 1-(But--yn--y)cyclopentan-l-oI have indicated that it exhibits low toxicity and good biodegradability under standard environmental conditions. This makes it a more sustainable choice compared to some traditional organic compounds used in similar applications.

In conclusion, 1-(But--yn--y)cyclopentan-l-oI (CAS No. 2097974--6) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 1-(But--yn--y)cyclopentan-l-oI is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.